3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine

• CAS RN: 52777-29-4
• Molecular Formula: C14H21N3O8
• Molecular Weight: 359.33 g/mol
• IUPAC Name: 2-amino-4-[5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-methyl-2,6-dioxopyrimidin-1-yl]butanoic acid
• InChI: InChI=1S/C14H21N3O8/c1-16-4-6(11-10(20)9(19)8(5-18)25-11)12(21)17(14(16)24)3-2-7(15)13(22)23/h4,7-11,18-20H,2-3,5,15H2,1H3,(H,22,23)/t7?,8-,9-,10-,11+/m1/s1
• InChI Key: CTPQMQZKRWLMRA-LYTXVXJPSA-N
• Isomeric SMILES: CN1C=C(C(=O)N(C1=O)CCC(C(=O)O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O
• SMILES: CN1C=C(C(=O)N(C1=O)CCC(C(=O)O)N)C2C(C(C(O2)CO)O)O
• Other CAS RN: 56889-16-8
• synonyms: 3-(3-amino-3-carboxypropyl)-1-methylpseudouridine; ACPMPSU

Description

3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine is a highly conserved modification found in variable- and D-loops of tRNAs. It plays critical roles in tRNA stability and functions.

Synthesis Analysis

The synthesis of 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine involves a functionally uncharacterized YfiP protein, which acts as the SAM-dependent 3-amino-3-carboxypropyl transferase catalyzing this modification. The introduction of the acp 3 U-47 modification in E. coli tRNAs is promoted by the presence of the m 7 G-46 modification as well as by growth in rich medium.

Molecular Structure Analysis

The molecular formula of 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine is C13H19N3O8. An acp3U derivative, 1-methyl-3-(3-amino-3-carboxypropyl) pseudouridine (m1acp3Ψ), is present at the P-site of the small subunit of the eukaryotic and archaeal ribosome.

Chemical Reactions Analysis

The chemical reaction involving 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine is catalyzed by a SAM-dependent 3-amino-3-carboxypropyl transferase. This enzyme introduces the acp 3 U modification at position 47 in the variable loop of eight E. coli tRNAs.

Physical And Chemical Properties Analysis

The average mass of 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine is 345.305 Da, and its mono-isotopic mass is 345.117218 Da.

Mechanism of Action

The mechanism of action of 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine involves the transfer of an aminopropyl group from decarboxylated S-adenosylmethionine (dcAdoMet) to an amino acceptor, forming an amine product with an additional positive charge.

Safety and Hazards

According to the Safety Data Sheet, if inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.

Future Directions

While the current understanding of 3-(3-Amino-3-carboxypropyl)-1-methylpseudouridine is extensive, there are still areas that require further investigation. For instance, the exact role of this compound in the stability and function of tRNAs is not fully understood. Future research could focus on elucidating these mechanisms and exploring potential applications in biotechnology and medicine.